Cas no 391897-56-6 (N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 391897-56-6
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6008887
• PubChem ID: 4639938
• Update Time: 2025-09-28

N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
• N-((5-(butylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide
• Benzamide, N-[[5-(butylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl]-
• 391897-56-6
• N-[[5-butylsulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• N-{[5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide
• F0507-0092
• AKOS024578805

• Inchi： 1S/C21H24N4O2S/c1-3-4-14-28-21-24-23-19(15-22-20(26)16-10-6-5-7-11-16)25(21)17-12-8-9-13-18(17)27-2/h5-13H,3-4,14-15H2,1-2H3,(H,22,26)
• InChI Key： MBBFEKJQFNNALU-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2OC)C(SCCCC)=NN=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 12.80±0.46(Predicted)

Additional information on N-{5-(butylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide

N-{5-(Butylsulfanyl)-4-(2-Methoxyphenyl)-4H-1,2,4-Triazol-3-ylmethyl}Benzamide: A Comprehensive Overview

N-{5-(Butylsulfanyl)-4-(2-Methoxyphenyl)-4H-1,2,4-Triazol-3-ylmethyl}Benzamide (CAS No. 391897-56-6) is a complex organic compound with a unique structure that combines elements of sulfur chemistry, aromatic systems, and heterocyclic compounds. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a benzamide group attached to a triazole ring, which itself is substituted with a butylsulfanyl group and a 2-methoxyphenyl moiety. These structural features contribute to its intriguing chemical properties and reactivity.

The benzamide group in the molecule plays a crucial role in determining its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Recent studies have highlighted the importance of amide bonds in drug design, particularly in enhancing the stability and targeting capabilities of therapeutic agents. The triazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to form stable complexes with metal ions. This property has led to investigations into the use of this compound in coordination chemistry and catalysis.

The butylsulfanyl group introduces sulfur-based functionality into the molecule, which can influence its redox properties and reactivity. Sulfur-containing compounds are of significant interest in medicinal chemistry due to their potential anti-inflammatory, antioxidant, and anticancer activities. The 2-methoxyphenyl substituent adds an aromatic dimension to the molecule, enhancing its electronic properties and potentially improving its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of N-{5-(Butylsulfanyl)-4-(2-Methoxyphenyl)-4H-1,2,4-Triazol-3-ylmethyl}Benzamide with unprecedented accuracy. These studies have provided insights into the molecule's π-electron distribution, which is critical for understanding its interaction with biological targets. Additionally, experimental work has focused on synthesizing this compound via efficient routes, such as click chemistry and microwave-assisted synthesis, which minimize reaction times and improve yields.

The potential applications of this compound extend beyond pharmaceuticals. Its unique combination of functional groups makes it a candidate for use in advanced materials such as sensors, conductive polymers, and nanomaterials. For instance, the triazole ring's ability to coordinate with metal ions could be leveraged in the development of metal-organic frameworks (MOFs) for gas storage and separation.

In conclusion, N-{5-(Butylsulfanyl)-4-(2-Methoxyphenyl)-4H-1,2,4-Triazol-3-ylmethyl}Benzamide (CAS No. 391897-56-6) represents a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.